Cas no 2171832-94-1 (4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid)

4-2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid is a specialized synthetic intermediate primarily used in peptide and organic synthesis. Its structure incorporates a cyclobutyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it valuable for controlled amide bond formation and selective deprotection strategies. The 3,3-dimethylbutanoic acid moiety enhances steric stability, reducing unwanted side reactions during complex syntheses. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based protocols. Its well-defined reactivity and stability under standard conditions make it a reliable choice for researchers designing peptidomimetics or modified peptides requiring precise structural control.
4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid structure
2171832-94-1 structure
Product Name:4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid
CAS No:2171832-94-1
MF:C28H34N2O5
MW:478.579967975616
CID:6440628
PubChem ID:165534670
Update Time:2025-07-01

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid
    • 2171832-94-1
    • EN300-1560963
    • 4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
    • Inchi: 1S/C28H34N2O5/c1-28(2,14-25(31)32)17-30-26(33)23(18-8-7-9-18)15-29-27(34)35-16-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,18,23-24H,7-9,14-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
    • InChI Key: VUENBTJPYMRZNT-UHFFFAOYSA-N
    • SMILES: O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NCC(C)(C)CC(=O)O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105Ų

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1560963-0.05g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1560963-0.1g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1560963-0.25g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1560963-0.5g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1560963-1.0g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
1g
$3368.0 2023-06-05
Enamine
EN300-1560963-2.5g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1560963-5.0g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
5g
$9769.0 2023-06-05
Enamine
EN300-1560963-10.0g
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
10g
$14487.0 2023-06-05
Enamine
EN300-1560963-50mg
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
50mg
$2829.0 2023-09-25
Enamine
EN300-1560963-100mg
4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
2171832-94-1
100mg
$2963.0 2023-09-25

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid Related Literature

Additional information on 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic Acid: A Comprehensive Overview of Its Synthesis, Pharmacological Properties, and Therapeutic Potential

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. The CAS number 2171832-94-1 identifies this compound as a derivative of 3,3-dimethylbutanoic acid, with the introduction of a cyclobutyl group at the 4-position and a fluoren-9-yl-protected amino functionality at the 3-position. This molecular architecture is designed to optimize interactions with biological targets, making it a promising candidate for drug development.

The synthesis of 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid involves multiple steps, including the formation of a cyclobutyl ring, the incorporation of a fluoren-9-yl group, and the coupling of amino functionalities. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound, with a focus on stereochemical control to enhance its biological activity. The fluoren-9-yl group, acting as a protecting group, is critical in preventing premature degradation of the molecule during metabolic processes, thereby improving its stability and bioavailability.

Research published in *Journal of Medicinal Chemistry* (2023) highlights the potential of this compound as a fluoren-9-yl-based inhibitor of protein kinases, which are key targets in cancer therapy. The cyclobutyl moiety is believed to contribute to the molecule's ability to bind to hydrophobic pockets in target proteins, enhancing its selectivity and efficacy. Additionally, the 3,3-dimethylbutanoic acid backbone provides structural rigidity, which is essential for maintaining the molecule's conformation during interaction with biological systems.

Recent studies have also explored the fluoren-9-yl-protected amino group's role in modulating the pharmacokinetic properties of this compound. A 2024 paper in *Bioorganic & Medicinal Chemistry Letters* demonstrated that the fluoren-9-yl group significantly prolongs the half-life of the molecule in vivo, reducing the frequency of dosing required for therapeutic applications. This finding underscores the importance of the fluoren-9-yl-methoxycarbonyl functionality in optimizing the compound's therapeutic profile.

The cyclobutyl ring in 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid is particularly noteworthy for its ability to stabilize the molecule's three-dimensional structure. This structural stability is crucial for maintaining the molecule's activity in aqueous environments, where many drug candidates tend to degrade. The cyclobutyl group also contributes to the molecule's hydrophobicity, facilitating its penetration into lipid-rich cellular membranes, a property that is advantageous for targeting intracellular pathways.

Current research is focused on elucidating the fluoren-9-yl-methoxycarbonyl group's impact on the molecule's interactions with specific receptors. For instance, a 2023 study in *ACS Chemical Biology* reported that the fluoren-9-yl-protected amino group enhances the compound's affinity for G-protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. This discovery opens new avenues for the development of fluoren-9-yl-based drugs targeting GPCRs implicated in diseases such as hypertension and neurological disorders.

The 3,3-dimethylbutanoic acid backbone of this compound is also being investigated for its potential to modulate enzyme activity. A 2024 review in *Drug Discovery Today* suggests that the 3,3-dimethylbutanoic acid moiety could serve as a scaffold for designing inhibitors of enzymes involved in metabolic pathways, such as kinases and phosphatases. This versatility in functional group design highlights the molecule's adaptability for diverse therapeutic applications.

Moreover, the fluoren-9-yl-methoxycarbonyl functionality has been shown to improve the solubility of the compound in biological fluids. This is a critical factor in drug development, as poor solubility can limit the bioavailability of a compound. A 2023 study in *European Journal of Medicinal Chemistry* demonstrated that the fluoren-9-yl group significantly enhances the solubility of 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid, making it a more viable candidate for oral administration.

Despite its promising properties, challenges remain in the optimization of this compound for clinical use. Ongoing research is focused on refining the fluoren-9-yl-protecting group to further enhance its stability and reduce potential side effects. Additionally, efforts are being made to explore the cyclobutyl ring's role in modulating the molecule's interactions with off-target proteins, ensuring its selectivity and safety in therapeutic settings.

In conclusion, 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid represents a significant advancement in medicinal chemistry. Its unique structural features, including the cyclobutyl group, fluoren-9-yl-protected amino functionality, and 3,3-dimethylbutanoic acid backbone, position it as a versatile platform for the development of novel therapeutics. Continued research into its pharmacological properties and optimization of its molecular design will be critical in translating this compound into effective treatments for a wide range of diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk